N-methyl-2-[(3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]acetamide

• IUPAC Name: N-methyl-2-(3-methyl-4-oxoquinazolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C12H13N3O2S/c1-13-10(16)7-18-12-14-9-6-4-3-5-8(9)11(17)15(12)2/h3-6H,7H2,1-2H3,(H,13,16)
• InChI Key: QRDICTZCAGDNLZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NC2=CC=CC=C2C(=O)N1C
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol

Description

This compound is related to a broader class of substances involving quinazolinyl structures, which are notable for their varied biological and pharmacological properties. These structures are often synthesized and evaluated for their potential therapeutic benefits in various medical fields.

Synthesis Analysis

The synthesis of quinazolinyl-based compounds typically involves multiple steps, including the alkylation of potassium salts and aminolysis of activated acids. Various methods have been developed to create these compounds, with techniques involving N-hetaryl-2-chloroacetamides and N,N'-carbonyldiimidazole (CDI) for achieving desired structures (Kovalenko et al., 2012).

Molecular Structure Analysis

The molecular structures of these compounds are typically confirmed using analytical techniques such as Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Electron Ionization Mass Spectrometry (EI-MS). These methods help in determining the compound's chemical makeup and structure (Kovalenko et al., 2012).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many quinazolinones act by interacting with enzymes or receptors in cells, leading to changes in cellular function.